Xylazine hydrochloride

• CAS No.: 23076-35-9
• Product Name: Xylazine hydrochloride
• Molecular Formula: C12H16N2S.HCl
• Molecular Weight: 256.8 g/mol
• IUPAC Name: N-(2,6-dimethylphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine;hydrochloride
• Standard InChI: InChI=1S/C12H16N2S.ClH/c1-9-5-3-6-10(2)11(9)14-12-13-7-4-8-15-12;/h3,5-6H,4,7-8H2,1-2H3,(H,13,14);1H
• Standard InChIKey: QYEFBJRXKKSABU-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)NC2=NCCCS2.Cl
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC2=NCCCS2.Cl
• Description: Xylazine Hydrochloride is α2 class of adrenergic receptor agonist.Target: Adrenergic ReceptorXylazine is a drug that is used for sedation, anesthesia, muscle relaxation, and analgesia in animals such as horses, cattle and other non-human mammals. An analogue of clonidine, it is an agonist at the α2 class of adrenergic receptor. Xylazine has recently emerged as a recreational drug, especially in Puerto Rico [1]. Administration of xylazine (0.17 mg/kg of body weight, diluted to a 10-ml volume, using 0.9% NaCl) induced approximately 2.5 hours of local analgesia without apparent side effects. Higher doses of xylazine caused mild hind limb ataxia. Administration of lidocaine induced a similar duration of analgesia, with severe hind limb ataxia (100% incidence). We concluded that xylazine given by epidural injection results in safe, effective perineal analgesia in horses [2].
• Related CAS: 7361-61-7 (Parent)
• Synonyms: BAY Va 1470; BAY-Va 1470; BAYVa 1470; Rompun; Xylaxine; Xylazin; Xylazine; Xylazine Hydrochloride; Xylazine Monohydrochloride; Xylazine Phosphate (1:1)
• Reference: [1]. Reyes, J.C., et al., The emerging of xylazine as a new drug of abuse and its health consequences among drug users in Puerto Rico. J Urban Health, 2012. 89(3): p. 519-26.; ; [2]. Hsu, W.H., Xylazine-induced depression and its antagonism by alpha adrenergic blocking agents. J Pharmacol Exp Ther, 1981. 218(1): p. 188-92.
• PubChem Compound: 68554
• Last Modified: Nov 11 2021